Cas no 883558-32-5 (Palmitoyllysylvalyldiaminobutyroylthreonine trifluoroacetate)

• Product Name: Palmitoyllysylvalyldiaminobutyroylthreonine trifluoroacetate
• CAS No: 883558-32-5
• MF: C₃₉H₇₀F₆N₆O₁₁
• MW: 912.997132778168
• CID: 2852290
• Update Time: 2023-08-09

Palmitoyllysylvalyldiaminobutyroylthreonine trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S)-6-amino-2-(hexadecanoylamino)hexanoyl]amino]-3-methylbutanoyl]amino]butanoyl]amino]-3-hydroxybutanoic acid,2,2,2-trifluoroacetic acid
• Palmitoyl Dipeptide-5
• CL9S2UKN56
• Palmitoyllysylvalyldiaminobutyroylthreonine trifluoroacetate
• Palmitoyl dipeptide-5 diaminobutyroyl threonine trifluoroacetate
• Palmitoyl dipeptide-5 diaminobutyroyl hydroxythreonine trifluoroacetate
• L-Threonine, N2-(1-oxohexadecyl)-L-lysyl-L-valyl-(2S)-2,4-diaminobutanoyl-, bis(trifluoroacetate) (salt)
• Q27275515

• Inchi： 1S/C35H68N6O7.2C2HF3O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-29(43)38-27(20-18-19-23-36)32(44)40-30(25(2)3)34(46)39-28(22-24-37)33(45)41-31(26(4)42)35(47)48;2*3-2(4,5)1(6)7/h25-28,30-31,42H,5-24,36-37H2,1-4H3,(H,38,43)(H,39,46)(H,40,44)(H,41,45)(H,47,48);2*(H,6,7)/t26-,27+,28+,30+,31+;;/m1../s1
• InChI Key： MCCUAUFXOWFEEM-LAUWSANRSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.O=C([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)N[C@H](C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)O)=O)CCN)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 62
• Rotatable Bond Count: 30
• Complexity: 1000
• Topological Polar Surface Area: 301